N-{[1-(2,4-dichlorobenzyl)-1H-indol-3-yl]methyl}propan-1-amine

• Molecular Formula: C19H20Cl2N2
• Molecular Weight: 347.3 g/mol
• IUPAC Name: N-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methyl]propan-1-amine
• InChI: InChI=1S/C19H20Cl2N2/c1-2-9-22-11-15-13-23(19-6-4-3-5-17(15)19)12-14-7-8-16(20)10-18(14)21/h3-8,10,13,22H,2,9,11-12H2,1H3
• InChI Key: GTERTOVUUPHGHG-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CN(C2=CC=CC=C21)CC3=C(C=C(C=C3)Cl)Cl

Description

({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE is a complex organic compound that features an indole core structure. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of ({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE typically involves several steps:

Formation of the Indole Core: The indole core can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Introduction of the 2,4-Dichlorophenyl Group: This step involves the alkylation of the indole core with a 2,4-dichlorobenzyl halide under basic conditions.

Attachment of the Propylamine Group: The final step involves the reaction of the intermediate with propylamine under nucleophilic substitution conditions.

Chemical Reactions Analysis

({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction can be achieved using hydrogenation or metal hydrides, leading to the formation of reduced derivatives.

Substitution: Electrophilic substitution reactions can occur on the indole ring, especially at the 3-position, using reagents like halogens or nitrating agents.

Scientific Research Applications

({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of ({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE involves its interaction with specific molecular targets:

Molecular Targets: The compound binds to various receptors and enzymes, modulating their activity.

Pathways Involved: It affects multiple signaling pathways, including those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

({1-[(2,4-DICHLOROPHENYL)METHYL]INDOL-3-YL}METHYL)(PROPYL)AMINE can be compared with other indole derivatives:

Similar Compounds: Examples include indole-3-acetic acid, indole-3-carbinol, and indomethacin.

Uniqueness: The presence of the 2,4-dichlorophenyl group and the propylamine moiety distinguishes it from other indole derivatives, potentially enhancing its biological activity and specificity.